Cas no 479065-32-2 (methyl 3-(piperazin-1-yl)butanoate)

• Product Name: methyl 3-(piperazin-1-yl)butanoate
• CAS No: 479065-32-2
• Molecular Formula: C₁₂H₁₀N₂O₃
• Molecular Weight: 230.21940279007
• MDL: MFCD12131305
• CID: 931560
• PubChem ID: 19602807

methyl 3-(piperazin-1-yl)butanoate Properties

Names and Identifiers

• 1-Piperazinepropanoicacid,-bta--methyl-,methylester(9CI)
• methyl 3-piperazin-1-ylbutanoate
• methyl 3-(piperazin-1-yl)butanoate
• AKOS009570060
• 479065-32-2
• Z431536022
• CS-0265208
• DTXSID20598979
• SCHEMBL8473914
• EN300-96950
• methyl3-(piperazin-1-yl)butanoate

• MDL： MFCD12131305
• InChIKey： YIWAVXHDSUZMQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18N2O2/c1-8(7-9(12)13-2)11-5-3-10-4-6-11/h8,10H,3-7H2,1-2H3
• SMILES： COC(=O)CC(C)N1CCNCC1

Computed Properties

• Exact Mass: 186.136827821g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 186.136827821g/mol
• Heavy Atom Count: 13
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters